![molecular formula C14H11F2NO B5834298 N-benzyl-3,5-difluorobenzamide CAS No. 473254-14-7](/img/structure/B5834298.png)
N-benzyl-3,5-difluorobenzamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-benzyl-3,5-difluorobenzamide involves various chemical reactions, typically starting with the condensation of benzoyl chlorides with amines or anilines in the presence of a base or under reflux conditions. For example, a related compound, N-(2,3-difluorophenyl)-2-fluorobenzamide, was synthesized with a high yield from the condensation of 2-fluorobenzoyl chloride with 2,3-difluoroaniline, demonstrating the typical approach to synthesizing benzamide derivatives with fluorine substitutions (Hehir & Gallagher, 2023).
Molecular Structure Analysis
The molecular structure of benzamide derivatives, including N-benzyl-3,5-difluorobenzamide, is characterized by the presence of fluorine atoms which can significantly influence the overall molecular conformation and intermolecular interactions. Studies on closely related molecules have shown that fluorine substitutions can lead to aggregation via hydrogen bonding and C–H⋯F interactions, which are pivotal in defining the crystal packing and molecular arrangement in the solid state. For instance, a study on a series of N-(difluorophenyl)benzamides highlighted the role of fluorine in facilitating short C–H⋯F contacts, indicative of the unique structural features introduced by fluorine atoms (Mocilac, Osman, & Gallagher, 2016).
Chemical Reactions and Properties
Benzamide derivatives engage in various chemical reactions, reflecting their reactivity and functional utility in organic synthesis. The presence of fluorine atoms within the benzamide framework introduces unique reactivity patterns due to the electron-withdrawing effect of fluorine, which can influence nucleophilic substitution reactions and the formation of hydrogen bonds. An example of the specific reactivity of fluorinated benzamides is the iron-catalyzed, fluoroamide-directed C-H fluorination, demonstrating the capacity of these compounds to participate in selective fluorination reactions (Groendyke, AbuSalim, & Cook, 2016).
properties
IUPAC Name |
N-benzyl-3,5-difluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11F2NO/c15-12-6-11(7-13(16)8-12)14(18)17-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBJBMIQSQJVPOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C2=CC(=CC(=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11F2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101281678 |
Source
|
Record name | 3,5-Difluoro-N-(phenylmethyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101281678 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
473254-14-7 |
Source
|
Record name | 3,5-Difluoro-N-(phenylmethyl)benzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=473254-14-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,5-Difluoro-N-(phenylmethyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101281678 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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